Cas no 81-06-1 (2-Naphthalenesulfonicacid, 1-amino-)

2-Naphthalenesulfonicacid, 1-amino- structure
81-06-1 structure
2-Naphthalenesulfonicacid, 1-amino-
81-06-1
C10H9NO3S
223.24800
726179
6667

2-Naphthalenesulfonicacid, 1-amino- Properties

Names and Identifiers

    • 2-Naphthalenesulfonicacid, 1-amino-
    • 1-Amino-2-naphthalenesulfonic acid
    • 1-amino-naphthalene-2-sulfonic acid
    • 1-Aminonaphthalene-2-sulphonic acid
    • 1-Amino-naphthalin-2-sulfonsaeure
    • 1-naphthylamine-2-sulfonic acid
    • EINECS 201-320-5
    • Naphthylamin-(1)-sulfonsaeure-(2)
    • o-NAPHTHIONIC ACID
    • AKOS022506535
    • N3P4M2L23X
    • UNII-N3P4M2L23X
    • .ALPHA.-NAPHTHYLAMINE-2-SULFONIC ACID
    • NS00022808
    • DTXSID7058838
    • 81-06-1
    • 1-Naphthylamine-2-sulfonicacid
    • 2-Naphthalenesulfonic acid, 1-amino-
    • SCHEMBL156836
    • 1-aminonaphthalene-2-sulfonic acid
    • J4.351F
    • Q27284515
    • 1.4-Naphthylaminsulfosaure
    • FT-0631363
    • +Expand
    • ONZWNZGVZFLMNZ-UHFFFAOYSA-N
    • InChI=1S/C10H9NO3S/c11-10-8-4-2-1-3-7(8)5-6-9(10)15(12,13)14/h1-6H,11H2,(H,12,13,14)
    • C1=CC=C2C(=C1)C=CC(=C2N)S(=O)(=O)O

Computed Properties

  • 223.03000
  • 2
  • 4
  • 1
  • 223.030314
  • 15
  • 322
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.8
  • 88.8

Experimental Properties

  • 3.33070
  • 88.77000
  • 1.6500 (estimate)
  • 1.3588 (rough estimate)

2-Naphthalenesulfonicacid, 1-amino- Related Literature

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